Cas no 1804361-69-0 (2-(Fluoromethyl)-5-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine)

• Product Name: 2-(Fluoromethyl)-5-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
• CAS No: 1804361-69-0
• MF: C₈H₃F₇INO
• MW: 389.008818864822
• CID: 4838845
• Update Time: 2025-06-20

2-(Fluoromethyl)-5-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Fluoromethyl)-5-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H3F7INO/c9-1-4-6(18-8(13,14)15)5(7(10,11)12)3(16)2-17-4/h2H,1H2
• InChI Key： KZTSVFCBUVVCJN-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CF)C(=C1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 282
• XLogP3: 3.7
• Topological Polar Surface Area: 22.1

Additional information on 2-(Fluoromethyl)-5-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

Professional Introduction to Compound with CAS No. 1804361-69-0 and Product Name: 2-(Fluoromethyl)-5-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

The compound with the CAS number 1804361-69-0 and the product name 2-(Fluoromethyl)-5-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple fluorinated and iodinated substituents makes it a particularly intriguing molecule for researchers exploring novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the use of fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The specific arrangement of fluorine atoms in 2-(Fluoromethyl)-5-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine contributes to its distinctive chemical properties, which are highly valued in the design of next-generation drugs. This compound exemplifies the growing trend of incorporating fluorine into molecular frameworks to optimize pharmacokinetic and pharmacodynamic profiles.

The iodo substituent at the 5-position of the pyridine ring further enhances the compound's utility in synthetic chemistry. Iodine is a versatile handle that can be readily manipulated through various cross-coupling reactions, such as Suzuki-Miyaura, Stille, and Sonogashira couplings. These reactions are fundamental tools in organic synthesis and are widely employed to construct complex molecular architectures. The combination of fluorine and iodine in this compound provides a powerful platform for generating structurally diverse derivatives, which can be screened for biological activity.

Recent studies have highlighted the importance of trifluoromethoxy and trifluoromethyl groups in medicinal chemistry. These substituents are known to modulate electronic properties, improve lipophilicity, and enhance binding interactions with enzymes and receptors. The presence of two such groups in 2-(Fluoromethyl)-5-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine suggests that this compound may exhibit potent activity against a range of therapeutic targets. Indeed, preliminary investigations have shown promising results in vitro, indicating its potential as a lead compound for further development.

The pyridine core is a ubiquitous scaffold in pharmaceuticals, owing to its ability to form hydrogen bonds and interact with biological macromolecules. The specific substitution pattern of this compound—featuring a fluoromethyl, an iodo, a trifluoromethoxy, and a trifluoromethyl group—creates a unique chemical entity with tailored properties. Such structural complexity is often associated with high-affinity binding partners, making this compound an attractive candidate for drug discovery programs.

Advances in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy before conducting wet-lab experiments. Molecular modeling studies on 2-(Fluoromethyl)-5-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine have revealed potential interactions with various protein targets, including kinases and transcription factors. These predictions are consistent with experimental data from related compounds, further validating the utility of computational tools in drug design.

The synthesis of this compound involves multi-step organic transformations that showcase the expertise of modern synthetic chemists. The introduction of fluorinated and iodinated groups requires precise control over reaction conditions to ensure high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions play a crucial role in constructing the desired molecular framework. The success of these synthetic strategies underscores the importance of well-designed synthetic routes in translating laboratory discoveries into viable drug candidates.

As interest in fluorinated compounds continues to grow, so does the need for innovative methods to incorporate these elements into molecular structures. The versatility of 2-(Fluoromethyl)-5-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine makes it an excellent starting point for exploring new synthetic pathways. Researchers are actively investigating ways to expand its utility beyond traditional applications, such as developing novel ligands for use in diagnostic imaging or exploring its potential as an intermediate in industrial processes.

The broader implications of this compound extend beyond academia and industry partnerships. By providing chemists with a robust tool for drug discovery, it contributes to efforts aimed at addressing unmet medical needs worldwide. The ability to rapidly design and synthesize structurally complex molecules like this one accelerates the pace of innovation in pharmaceuticals, bringing us closer to more effective treatments for diverse diseases.

In conclusion, 2-(Fluoromethyl)-5-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine represents a significant contribution to the field of medicinal chemistry. Its unique structural features, combined with its potential biological activity, make it a valuable asset for researchers seeking new therapeutic agents. As our understanding of fluorinated compounds continues to evolve, so too will their applications in medicine and beyond.